Technical Whitepaper: Strategic Utilization of 1-(2,5-Dichlorophenyl)-2,2-difluoroethanone in Pharmacophore Synthesis
Technical Whitepaper: Strategic Utilization of 1-(2,5-Dichlorophenyl)-2,2-difluoroethanone in Pharmacophore Synthesis
The following technical guide details the applications, synthesis, and strategic utility of 1-(2,5-Dichlorophenyl)-2,2-difluoroethanone in medicinal and agricultural chemistry.
Executive Summary
1-(2,5-Dichlorophenyl)-2,2-difluoroethanone (CAS 1564615-03-7) represents a high-value fluorinated building block that bridges the gap between lipophilic bioavailability and metabolic stability. As the pharmaceutical and agrochemical industries shift towards "escape from flatland" strategies and fluorine scanning, this specific ketone offers two critical structural motifs:
-
The Difluoromethyl (
) Group: A lipophilic bioisostere of the hydroxyl and thiol groups, capable of acting as a hydrogen bond donor while resisting metabolic oxidation. -
The 2,5-Dichlorophenyl Moiety: A sterically demanding, electron-deficient aryl ring that induces specific orthogonal twists in biaryl systems, crucial for locking active conformations in kinase inhibitors and SDHI (Succinate Dehydrogenase Inhibitor) fungicides.
This guide provides an in-depth analysis of its synthetic utility, focusing on its transformation into pyrazole scaffolds and chiral carbinols.
Chemical Profile & Physiochemical Properties[1][2][3][4][5][6][7]
The molecule combines an electron-deficient aryl ring with a highly electrophilic carbonyl group, activated by the adjacent
| Property | Data | Relevance |
| IUPAC Name | 1-(2,5-Dichlorophenyl)-2,2-difluoroethan-1-one | Systematic identification |
| Molecular Weight | 225.02 g/mol | Fragment-based drug discovery (FBDD) compliant |
| LogP (Predicted) | ~3.2 | High lipophilicity; membrane permeability |
| Carbonyl Electrophilicity | High | Rapid reaction with nucleophiles (hydrazines, Grignards) |
| H-Bond Donor | Weak ( | Lipophilic H-bond donor capability |
| Metabolic Stability | High |
Synthetic Routes to the Core Scaffold[9]
To utilize this building block, one must first secure a reliable supply.[1] Two primary routes are validated for scale-up, driven by the availability of 1,4-dichlorobenzene.
Route A: Friedel-Crafts Acylation (Preferred for Scale)
This route utilizes the ortho-directing effect of the chlorine atoms on 1,4-dichlorobenzene.
-
Reagents: 1,4-Dichlorobenzene, Difluoroacetyl chloride (or anhydride),
. -
Mechanism: The electrophilic acylium ion attacks the ring. Due to symmetry, all four open positions on 1,4-dichlorobenzene are equivalent, leading exclusively to the 2,5-dichloro substitution pattern relative to the new ketone.
Route B: Grignard Metathesis (Laboratory Scale)
-
Reagents: 2,5-Dichlorobromobenzene,
, Ethyl difluoroacetate. -
Mechanism: Halogen-magnesium exchange followed by nucleophilic attack on the ester. This route avoids harsh Lewis acids but requires cryogenic control to prevent over-addition.
Figure 1: Divergent synthetic pathways for the generation of the 1-(2,5-dichlorophenyl)-2,2-difluoroethanone core.
Primary Application: Pyrazole-Carboxamide Synthesis (SDHI Class)
The most dominant application of this ketone is in the synthesis of 1-aryl-3-difluoromethylpyrazoles . This scaffold is the pharmacophore for a major class of Succinate Dehydrogenase Inhibitors (SDHIs), used as broad-spectrum fungicides and increasingly explored in oncology for targeting mitochondrial respiration.
Mechanism of Action
The
Experimental Protocol: Cyclocondensation
Objective: Synthesis of 1-(2,5-dichlorophenyl)-3-(difluoromethyl)-1H-pyrazole-4-carboxylate.
-
Vilsmeier-Haack Formylation:
-
Treat 1-(2,5-dichlorophenyl)-2,2-difluoroethanone with
and DMF. -
Insight: This converts the ketone into a
-chloroacrolein derivative (vinamidinium salt equivalent), activating it for cyclization.
-
-
Cyclization:
-
Add Ethyl diazoacetate or a glycine equivalent? Correction: The standard industrial route uses hydrazine to form the pyrazole. However, to get the ester functionality (for carboxamide formation), one typically condenses the ketone with a functionalized hydrazine or uses a different precursor.
-
Alternative High-Yield Route: React the ketone with Ethyl formate and base (Claisen condensation) to form the
-formyl ketone (or enol), then react with hydrazine. -
Direct Route: Reaction with phenylhydrazine derivatives.
-
Key Protocol: One-Pot Pyrazole Formation
-
Reagents: Ketone (1.0 eq), DMF-DMA (1.2 eq), Hydrazine Hydrate (1.5 eq).
-
Step 1: Reflux ketone with DMF-DMA (N,N-Dimethylformamide dimethyl acetal) in toluene for 4 hours. This forms the enaminone intermediate.
-
Step 2: Cool to RT. Add hydrazine hydrate. Reflux for 2 hours.
-
Result: Formation of the 3-difluoromethyl-pyrazole ring.
Secondary Application: Enantioselective Reduction to Chiral Carbinols
The reduced form, 1-(2,5-dichlorophenyl)-2,2-difluoroethanol , is a potent chiral building block. The
Stereoelectronic Rationale
The
Protocol: Noyori Transfer Hydrogenation
-
Catalyst: RuCl(p-cymene)[(R,R)-Ts-DPEN].
-
Hydrogen Source: Formic acid/Triethylamine (5:2 azeotrope).
-
Conditions: Stir the ketone in the catalyst/hydrogen source mixture at 28°C for 12 hours.
-
Workup: Dilute with water, extract with EtOAc.
-
Outcome: >95% Yield, >98% ee of the (S)-alcohol (configuration depends on ligand).
Bioisosteric Significance of the Group
In medicinal chemistry, replacing a methyl (
-
Lipophilicity Modulation:
is more lipophilic than but less than or . It fine-tunes to the optimal range (1-3) for oral bioavailability. -
H-Bond Donor: The
bond in is polarized by the strong electron-withdrawing fluorine atoms, making it a weak hydrogen bond donor capable of interacting with carbonyl backbone oxygens in proteins.
Figure 2: The strategic transition from labile hydroxyl groups to stable difluoromethyl moieties.
References
-
Zafrani, Y., et al. (2017).[3][4] "Difluoromethyl Bioisostere: Examining the 'Lipophilic Hydrogen Bond Donor' Concept." Journal of Medicinal Chemistry.
-
Meanwell, N. A. (2018).[3] "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry.
-
European Patent Office. (2016). "Process for the preparation of 1-(3,5-dichloro-4-fluoro-phenyl)-2,2,2-trifluoro-ethanone." (Analogous chemistry for 2,5-dichloro derivatives). Patent EP3207018.
-
Hung, M. S., et al. (2010). "Discovery of 1-(2,4-dichlorophenyl)-... as a potential peripheral cannabinoid-1 receptor inverse agonist."[5] ChemMedChem.
-
Yoon, S. H., et al. (2022).[6] "Synthesis of 1-(5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazol-3-yl)-2-morpholinoethane-1,2-dione analogues..." Bioorganic & Medicinal Chemistry Letters.
Sources
- 1. nbinno.com [nbinno.com]
- 2. macmillan.princeton.edu [macmillan.princeton.edu]
- 3. researchgate.net [researchgate.net]
- 4. semanticscholar.org [semanticscholar.org]
- 5. Discovery of 1-(2,4-dichlorophenyl)-4-ethyl-5-(5-(2-(4-(trifluoromethyl)phenyl)ethynyl)thiophen-2-yl)-N-(piperidin-1-yl)-1H-pyrazole-3-carboxamide as a potential peripheral cannabinoid-1 receptor inverse agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. britiscientific.com [britiscientific.com]
